N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide
Overview
Description
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide is a compound with potential applications in scientific research. It is a derivative of benzothiazole and nitrobenzamide, and its synthesis method involves several steps.
Scientific Research Applications
Pharmaceutical Research
Benzothiazole derivatives are known for their potent pharmacological activities. They have been studied for their potential as antitumor , antiviral , anti-HIV , and microbiological agents . The compound could be explored for similar applications, particularly in the design of experimental drugs.
Biological Activity
Research indicates that benzothiazole compounds have been associated with a range of biological activities, including serving as enzyme inhibitors , antioxidants , and anti-inflammatory agents . This suggests that N-(6-ethoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide may have potential uses in these areas.
Agrochemical Development
Benzothiazole derivatives have been reviewed for their application in the discovery of new agrochemicals, showing activities as antibacterial , fungicidal , and antiviral agents , as well as having herbicidal and insecticidal properties . This compound could be investigated for its efficacy in plant protection and pest control.
Material Science
In material science, benzothiazole structures are utilized in the development of fluorescence materials and electroluminescent devices due to their unique properties . N-(6-ethoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide might be a candidate for creating new materials with specific optical characteristics.
Computational Chemistry
Benzothiazole derivatives have been subject to computational studies to understand their conformational behavior and electronic properties, such as charge distribution and energy levels . The compound could be modeled computationally to predict its behavior in various environments.
Anticancer Research
There is ongoing research into novel benzothiazole derivatives for their anti-tumor properties, exploring new small molecule drugs that are both anti-inflammatory and anticancer . N-(6-ethoxybenzo[d]thiazol-2-yl)-3-nitrobenzamide may hold promise in this field due to its structural advantages.
Mechanism of Action
Target of Action
Benzothiazole derivatives have been known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor effects .
Mode of Action
It is known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Benzothiazole derivatives have been shown to affect various biochemical pathways, including those involved in inflammation and cancer .
Result of Action
Benzothiazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor effects .
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4S/c1-2-23-12-6-7-13-14(9-12)24-16(17-13)18-15(20)10-4-3-5-11(8-10)19(21)22/h3-9H,2H2,1H3,(H,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBXQLZPZTILGBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-nitrobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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